Cas no 100784-26-7 (1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide)

• Product Name: 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide
• CAS No: 100784-26-7
• MF: C₇H₁₀ClN₃O₄S
• MW: 267.689999103546
• CID: 62180
• PubChem ID: 13687032
• Update Time: 2025-07-12

1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate
• 5-(Aminosulfonyl)-3-chloro-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• 3-CHLORO-1-METHYL-5-SULFAMOYL-1H-PYRAZOLE-4-CARBOXYLIC ACID METHYL ESTER
• ethyl 3-chloro-1-methyl-5-sulfamoylpyrazole-4-carboxylate
• Ethyl 3-chloro-5-aminosulfonyl-1-methylpyrazole-4-carboxylate
• 3-chloro-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
• Ethyl3-chloro-1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-(aminosulfonyl)-3-chloro-1-methyl-, ethyl ester
• FT-0738330
• ethyl 5-(aminosulfonyl)-3-chloro-1-methyl-1H-pyrazole-4-carboxylate
• AKOS015908532
• VPTSMJHJEDWLSP-UHFFFAOYSA-N
• 100784-26-7
• SCHEMBL8629678
• DTXSID80546754
• 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide

• Inchi： 1S/C7H10ClN3O4S/c1-3-15-7(12)4-5(8)10-11(2)6(4)16(9,13)14/h3H2,1-2H3,(H2,9,13,14)
• InChI Key： VPTSMJHJEDWLSP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=C(N(C)N=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 267.00800
• Monoisotopic Mass: 267.0080547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.66
• Melting Point: 121-123 ºC
• Boiling Point: 475.376 °C at 760 mmHg
• Flash Point: 475.376 °C at 760 mmHg
• Refractive Index: 1.633
• PSA: 112.66000
• LogP: 1.67870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide

Introduction to 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide (CAS No. 100784-26-7) and Its Emerging Applications in Chemical Biology

The compound 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide (CAS No. 100784-26-7) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of pyrazole, this molecule has garnered attention in the scientific community due to its unique structural features and potential biological activities. The presence of both chloro and ethyl substituents, combined with the formate and sulfonamide functional groups, endows it with diverse chemical reactivity, making it a valuable scaffold for drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide-containing compounds in the development of novel therapeutic agents. Sulfonamides are known for their ability to modulate enzyme activity, interact with biological targets, and enhance drug bioavailability. In particular, pyrazole derivatives have shown promise in treating various diseases, including infectious disorders, inflammation, and cancer. The specific configuration of 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide positions it as a promising candidate for further exploration in these areas.

The chloro and ethyl substituents in the molecule play a critical role in its interactions with biological targets. Chloro groups are often involved in hydrogen bonding and can influence the electronic properties of the molecule, thereby affecting its binding affinity. Similarly, ethyl groups contribute to steric hindrance and can modulate the compound's solubility and metabolic stability. These features make 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide an intriguing subject for structure-activity relationship (SAR) studies.

In recent years, computational chemistry has played a pivotal role in understanding the molecular interactions of such compounds. Advanced molecular modeling techniques have enabled researchers to predict binding affinities, optimize drug-like properties, and identify potential lead compounds. The integration of quantum mechanics-based methods with machine learning algorithms has further accelerated the discovery process. For instance, studies have demonstrated that 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide can interact with specific protein targets through a combination of hydrophobic and electrostatic interactions, suggesting its potential as an inhibitor or modulator.

The formate group in the molecule introduces an additional layer of reactivity that can be exploited for chemical modifications. Formates are versatile intermediates that can participate in various synthetic transformations, including reduction to alcohols or oxidation to carboxylic acids. This flexibility makes 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide a useful building block for designing more complex molecules with tailored properties.

Moreover, the sulfonamide moiety is renowned for its role as a pharmacophore in numerous drugs on the market today. Sulfonamides exhibit broad-spectrum antimicrobial activity and are also used in treating conditions such as diabetes and glaucoma. The incorporation of this group into 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide enhances its potential therapeutic value by leveraging established pharmacological profiles while allowing for structural diversification.

Recent experimental studies have begun to unravel the biological significance of pyrazole sulfonamides. Researchers have reported that certain derivatives exhibit inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in various pathological processes. While 1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide has not yet been extensively studied in these contexts, its structural similarities suggest that it may share similar mechanisms of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions at the chloro-substituted carbon, followed by functional group transformations to introduce the formate and sulfonamide moieties. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity.

In conclusion,1-Methyl-3-chloro-4-ethylformate-5-pyrazolesulfonamide (CAS No. 100784-26-7) represents a promising compound with significant potential in chemical biology and drug discovery. Its unique structural features—comprising chloro, ethyl, formate, and sulfonamide groups—make it a versatile scaffold for developing novel therapeutic agents. Ongoing research efforts are expected to further elucidate its biological activities and explore its applications in medicine and beyond.